Cas no 1408747-90-9 (3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine)

3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine is a specialized organic compound featuring a pyridine core substituted with a methyl group at the 3-position and a propargylamine side chain. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate for active ingredients or functionalized ligands. The propargyl group offers versatility for click chemistry applications, enabling efficient conjugation or further derivatization. Its pyridine moiety contributes to coordination properties, potentially enhancing metal-binding capabilities in catalytic systems. The compound's balanced lipophilicity and steric profile may improve bioavailability in drug development contexts. Careful handling is advised due to the reactive alkyne functionality.
3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine structure
1408747-90-9 structure
Product Name:3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine
CAS No:1408747-90-9
MF:C10H12N2
MW:160.215682029724
CID:5456344
PubChem ID:63305535
Update Time:2025-05-24

3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

    • N-[(3-methylpyridin-2-yl)methyl]prop-2-yn-1-amine
    • AKOS012609434
    • [(3-methylpyridin-2-yl)methyl](prop-2-yn-1-yl)amine
    • EN300-5153996
    • 1408747-90-9
    • Z1123707086
    • 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine
    • Inchi: 1S/C10H12N2/c1-3-6-11-8-10-9(2)5-4-7-12-10/h1,4-5,7,11H,6,8H2,2H3
    • InChI Key: OQTNRTFSKLGCOO-UHFFFAOYSA-N
    • SMILES: C1(CNCC#C)=NC=CC=C1C

Computed Properties

  • Exact Mass: 160.100048391g/mol
  • Monoisotopic Mass: 160.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.018±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 279.9±30.0 °C(Predicted)
  • pka: 6.26±0.10(Predicted)

3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-5153996-0.05g
[(3-methylpyridin-2-yl)methyl](prop-2-yn-1-yl)amine
1408747-90-9 90%
0.05g
$212.0 2023-07-09

Additional information on 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine

Research Brief on 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine (CAS: 1408747-90-9)

3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine (CAS: 1408747-90-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutic agents. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature indicates that 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine has been explored as a building block in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. Its structural features, including the pyridine ring and the propargylamine moiety, make it a versatile scaffold for medicinal chemistry applications. Notably, its CAS number, 1408747-90-9, has been referenced in several patents and research articles, underscoring its relevance in the field.

One of the most promising areas of research involves the use of this compound in the development of kinase inhibitors. Kinases are a critical target class in oncology and inflammatory diseases, and the propargylamine group in 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine has been shown to enhance binding affinity and selectivity in certain kinase targets. Recent in vitro studies have demonstrated its efficacy in modulating kinase activity, paving the way for further preclinical evaluation.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in central nervous system (CNS) drug discovery. The propargylamine moiety is known to confer neuroprotective properties, and researchers have explored its derivatives for the treatment of neurodegenerative disorders such as Parkinson's and Alzheimer's diseases. Preliminary data suggest that 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine may serve as a lead compound for the development of novel neurotherapeutics.

The synthesis of 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine has been optimized in recent studies to improve yield and purity. Key advancements include the use of catalytic systems to facilitate the coupling of the pyridine and propargylamine components. These synthetic improvements are critical for scaling up production and ensuring the compound's availability for further research and development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed in future studies. However, the growing body of research on 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine (CAS: 1408747-90-9) underscores its potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine represents a compound of high interest in the chemical biology and pharmaceutical industries. Its versatile structure and promising biological activity make it a focal point for ongoing research. Future studies will likely explore its applications in additional therapeutic areas and further optimize its pharmacological properties.

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